Cas no 63197-50-2 (4-(3-hydroxyprop-1-yn-1-yl)benzoic acid)
63197-50-2 structure
Product Name:4-(3-hydroxyprop-1-yn-1-yl)benzoic acid
CAS No:63197-50-2
MF:C10H8O3
MW:176.168723106384
MDL:MFCD04039090
CID:1648569
PubChem ID:5201737
Update Time:2025-04-21
4-(3-hydroxyprop-1-yn-1-yl)benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-(3-hydroxyprop-1-ynyl)benzoic Acid
- CTK1I7884
- AG-A-66600
- 4-(3-hydroxyprop-1-yn-1-yl)benzoic acid
- 4-(3-hydroxy-1-propynyl)benzoic acid
- OR7436
- 4-(3-Hydroxy-prop-1-ynyl)-benzoic acid
- SureCN7679694
- AC1NPCCQ
- F2167-5507
- 63197-50-2
- 4-(3-hydroxyprop-1-yn-1-yl)benzoicacid
- CS-0266309
- AKOS006229598
- EN300-330030
- DB-073283
- SCHEMBL7679694
- DTXSID10409560
-
- MDL: MFCD04039090
- Inchi: 1S/C10H8O3/c11-7-1-2-8-3-5-9(6-4-8)10(12)13/h3-6,11H,7H2,(H,12,13)
- InChI Key: LEPOYFHYEJNVIJ-UHFFFAOYSA-N
- SMILES: OC(C1C=CC(C#CCO)=CC=1)=O
Computed Properties
- Exact Mass: 176.04734
- Monoisotopic Mass: 176.047344113g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 237
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 57.5Ų
Experimental Properties
- PSA: 57.53
4-(3-hydroxyprop-1-yn-1-yl)benzoic acid Security Information
- Hazard Statement: Irritant
-
Hazardous Material Identification:
4-(3-hydroxyprop-1-yn-1-yl)benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 031922-250mg |
4-(3-Hydroxy-prop-1-ynyl)-benzoic acid |
63197-50-2 | 250mg |
£160.00 | 2022-03-01 | ||
| Fluorochem | 031922-1g |
4-(3-Hydroxy-prop-1-ynyl)-benzoic acid |
63197-50-2 | 1g |
£425.00 | 2022-03-01 | ||
| Fluorochem | 031922-2g |
4-(3-Hydroxy-prop-1-ynyl)-benzoic acid |
63197-50-2 | 2g |
£638.00 | 2022-03-01 | ||
| TRC | H240781-100mg |
4-(3-hydroxyprop-1-yn-1-yl)benzoic acid |
63197-50-2 | 100mg |
$ 95.00 | 2022-06-04 | ||
| TRC | H240781-500mg |
4-(3-hydroxyprop-1-yn-1-yl)benzoic acid |
63197-50-2 | 500mg |
$ 295.00 | 2022-06-04 | ||
| TRC | H240781-1g |
4-(3-hydroxyprop-1-yn-1-yl)benzoic acid |
63197-50-2 | 1g |
$ 475.00 | 2022-06-04 | ||
| Enamine | EN300-330030-1g |
4-(3-hydroxyprop-1-yn-1-yl)benzoic acid |
63197-50-2 | 1g |
$284.0 | 2023-09-04 | ||
| Enamine | EN300-330030-5g |
4-(3-hydroxyprop-1-yn-1-yl)benzoic acid |
63197-50-2 | 5g |
$825.0 | 2023-09-04 | ||
| Enamine | EN300-330030-10g |
4-(3-hydroxyprop-1-yn-1-yl)benzoic acid |
63197-50-2 | 10g |
$1224.0 | 2023-09-04 | ||
| eNovation Chemicals LLC | D543660-500mg |
4-(3-hydroxy-1-propynyl)benzoic acid |
63197-50-2 | 95% | 500mg |
$790 | 2024-08-03 |
4-(3-hydroxyprop-1-yn-1-yl)benzoic acid Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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